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Introduction
N-nitrosamines are a class of chemical compounds classified as probable human carcinogens

based on animal studies.[1] Their presence in pharmaceuticals is a significant safety concern,

leading regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European

Medicines Agency (EMA) to establish strict limits and require rigorous testing.[1][2] N-nitroso-
desmethyl-cyclobenzaprine is a Nitrosamine Drug Substance-Related Impurity (NDSRI)

associated with Cyclobenzaprine, a widely prescribed muscle relaxant.[3][4] Cyclobenzaprine

is structurally similar to tricyclic antidepressants and is metabolized in part via N-demethylation,

a process mediated by cytochrome P-450 enzymes.[5][6] The resulting secondary amine

intermediate can react with nitrosating agents to form N-nitroso-desmethyl-cyclobenzaprine.

This application note provides a detailed protocol for the sensitive detection and quantification

of N-nitroso-desmethyl-cyclobenzaprine in cyclobenzaprine active pharmaceutical

ingredients (APIs) and finished drug products using Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS). This technique is highly suitable for this analysis due to its high

sensitivity and selectivity, which are necessary for detecting trace-level impurities.[7][8] The
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U.S. FDA has established an Acceptable Intake (AI) limit of 26.5 ng/day for N-nitroso-
desmethyl-cyclobenzaprine, categorizing it as a Potency Category 1 NDSRI.[3]

Analyte Information
Compound Name: N-nitroso-desmethyl-cyclobenzaprine

Synonyms: N-Nitroso Cyclobenzaprine Related Compound B[3]

Chemical Formula: C₁₉H₁₈N₂O[9]

Molecular Weight: 290.36 g/mol [10]

Structure: (Structure can be found on PubChem, CID 171381002)[9]

Principle of the Method
This method utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the

quantification of N-nitroso-desmethyl-cyclobenzaprine. The sample is first prepared by

extracting the analyte from the API or drug product matrix. The extract is then injected into a

UHPLC system, where N-nitroso-desmethyl-cyclobenzaprine is chromatographically

separated from the parent drug, cyclobenzaprine, and other matrix components on a C18

reverse-phase column.

Following separation, the analyte is ionized using an electrospray ionization (ESI) source and

detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring

(MRM) mode. MRM provides high selectivity and sensitivity by monitoring a specific precursor-

to-product ion transition for the analyte.[11] Quantification is achieved by comparing the

analyte's peak area in the sample to a calibration curve generated from reference standards of

known concentrations.[12]

Experimental Protocols
Reagents and Materials

N-nitroso-desmethyl-cyclobenzaprine reference standard (purity >99%)

Cyclobenzaprine HCl API and/or tablets
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Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Ultrapure water (18.2 MΩ·cm)

Volumetric flasks, pipettes, and autosampler vials

Syringe filters (0.22 µm PVDF)

Analytical balance

Instrumentation
LC System: Agilent 1290 Infinity II LC system or equivalent.[13]

Mass Spectrometer: Agilent 6475A triple quadrupole LC/MS or equivalent.[13]

Analytical Column: Poroshell 120 EC-C18 (2.1 x 100 mm, 2.7 µm) or equivalent.

Preparation of Solutions
Standard Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-nitroso-
desmethyl-cyclobenzaprine reference standard into a 10 mL volumetric flask. Dissolve and

dilute to volume with methanol.

Intermediate Standard Solution (1.0 µg/mL): Dilute 100 µL of the stock solution to 10 mL with

a 50:50 (v/v) mixture of methanol and water.

Calibration Curve Standards (0.05 ng/mL to 10 ng/mL): Prepare a series of calibration

standards by serially diluting the intermediate standard solution with a 50:50 (v/v) mixture of

methanol and water.[13]

Sample Preparation (Cyclobenzaprine API): Accurately weigh 50 mg of the API into a 10 mL

volumetric flask. Add approximately 7 mL of methanol, sonicate for 10 minutes, then dilute to
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volume with methanol. Filter the solution through a 0.22 µm PVDF syringe filter into an

autosampler vial.[12] This results in a test concentration of 5 mg/mL.

Sample Preparation (Cyclobenzaprine Tablets): Weigh and finely powder a representative

number of tablets (e.g., 10 tablets).[14] Transfer an amount of powder equivalent to 50 mg of

cyclobenzaprine into a 15 mL centrifuge tube. Add 10 mL of methanol, shake vigorously on a

mechanical shaker for 30 minutes, and then centrifuge at 4500 rpm for 15 minutes.[12] Filter

the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial.

LC-MS/MS Analytical Conditions
The following tables outline the instrumental conditions for the analysis.

Table 1: Liquid Chromatography Parameters

Parameter Value

Column Poroshell 120 EC-C18 (2.1 x 100 mm, 2.7 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.4 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Gradient Elution Time (min)

0.0

8.0

10.0

10.1

12.0

Table 2: Mass Spectrometry Parameters
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Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Gas Temperature 300 °C

Gas Flow 8 L/min

Nebulizer Pressure 40 psi

Sheath Gas Temp 350 °C

Sheath Gas Flow 11 L/min

Capillary Voltage 3500 V

MRM Transitions See Table 3

Table 3: MRM Transitions for N-nitroso-desmethyl-cyclobenzaprine

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Dwell Time
(ms)

Collision
Energy (V)

N-nitroso-

desmethyl-

cyclobenzaprine

(Quantifier)

291.1 261.1 100 15

N-nitroso-

desmethyl-

cyclobenzaprine

(Qualifier)

291.1 231.1 100 25

(Note: MRM transitions are proposed based on the compound's structure. The precursor ion

[M+H]⁺ is 291.1. Product ion 261.1 corresponds to the loss of the nitroso group (-N=O). These

values must be optimized experimentally on the specific instrument used.)[13]

Data Presentation and System Suitability
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The analytical method should be validated according to ICH Q2(R1) guidelines.[11] Key

validation parameters are summarized below with typical expected results.

Table 4: Summary of Method Validation Parameters (Example Data)

Parameter Acceptance Criteria Example Result

Linearity Range 0.05 - 10 ng/mL 0.05 - 10 ng/mL

Correlation Coefficient (r²) ≥ 0.995 > 0.999

Limit of Detection (LOD) S/N ratio > 3 0.05 ng/mL (0.01 ppm)[13]

Limit of Quantitation (LOQ) S/N ratio > 10 0.1 ng/mL (0.02 ppm)[13]

Accuracy (% Recovery) 80 - 120% 95.2 - 104.5%

Precision (% RSD) ≤ 15% at LOQ < 10%

(Note: ppm values are calculated with respect to a 5 mg/mL sample concentration.)[13]

Visualizations
Experimental Workflow
The following diagram illustrates the overall workflow for the detection of N-nitroso-
desmethyl-cyclobenzaprine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15813342?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

